molecular formula C14H11N3O2S2 B2526111 N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide CAS No. 1421477-30-6

N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide

Cat. No. B2526111
CAS RN: 1421477-30-6
M. Wt: 317.38
InChI Key: UVHUCZZNVHNSSL-UHFFFAOYSA-N
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Description

N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)benzo[d]thiazole-6-carboxamide, also known as DPTB, is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Medicinal Chemistry and Drug Development

The compound’s unique structure makes it an attractive candidate for drug discovery. Researchers have explored its potential as an antileishmanial agent, which could help combat leishmaniasis, a parasitic disease transmitted by sandflies . Additionally, its antimalarial activity has been investigated, suggesting a role in addressing malaria infections . Further studies are needed to optimize its pharmacological properties and enhance its efficacy.

Antitumor and Anticancer Properties

Preliminary investigations indicate that this compound possesses antitumor and anticancer activities . Its ability to inhibit cancer cell growth and induce apoptosis warrants further exploration. Researchers are keen on understanding the underlying mechanisms and identifying potential targets for cancer therapy.

Antioxidant Potential

The compound exhibits antioxidant properties, which are crucial for protecting cells from oxidative stress and preventing various diseases . Its radical-scavenging ability may contribute to overall health and well-being.

Anti-Inflammatory Effects

Inflammation plays a central role in many diseases. This compound has shown anti-inflammatory activity , making it relevant for conditions such as arthritis, cardiovascular diseases, and neurodegenerative disorders.

Antimicrobial Applications

The compound’s derivatives have been evaluated for antimicrobial potential. For instance, certain analogs demonstrated good antimicrobial activity against bacteria such as Staphylococcus aureus, Escherichia coli, Pseudomonas aeruginosa, and Salmonella typhi . These findings suggest its utility in combating bacterial infections.

Other Biological Activities

Beyond the mentioned applications, this compound family has been associated with psychotropic, estrogenic, and antiallergic effects . These diverse activities underscore its potential in various therapeutic contexts.

properties

IUPAC Name

N-(6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-yl)-1,3-benzothiazole-6-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H11N3O2S2/c18-13(8-1-2-9-11(5-8)20-7-15-9)17-14-16-10-3-4-19-6-12(10)21-14/h1-2,5,7H,3-4,6H2,(H,16,17,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UVHUCZZNVHNSSL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCC2=C1N=C(S2)NC(=O)C3=CC4=C(C=C3)N=CS4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H11N3O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

317.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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